4-Fluoro-2-nitroanisole

• IUPAC Name: 4-fluoro-1-methoxy-2-nitrobenzene
• InChI: InChI=1S/C7H6FNO3/c1-12-7-3-2-5(8)4-6(7)9(10)11/h2-4H,1H3
• InChI Key: FWLPYISRFBKEKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)[N+](=O)[O-]
• Molecular Formula: C7H6FNO3
• DSSTOX Substance ID: DTXSID70340561
• Molecular Weight: 171.13 g/mol
• CAS RN: 445-83-0

Description

4-Fluoro-2-nitroanisole is a chemical compound with the molecular formula C7H6FNO3. It is also known by other names such as 4-fluoro-1-methoxy-2-nitrobenzene, 4-fluoro-2-nitroanisol, and benzene, 4-fluoro-1-methoxy-2-nitro.

Synthesis Analysis

This compound is formed during the photolysis of the charge transfer complex of tetranitromethane and 4-fluoroanisole in dichloromethane at -20°C. In another synthesis method, 2-Bromo-4-nitroanisole was synthesized using 4-fluoro-l-nitrobenze as raw material by the reactions of bromination and nucleophilic substitution.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with a fluoro group at the 4th position, a nitro group at the 2nd position, and a methoxy group at the 1st position.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 171.13 g/mol. It has a density of 1.3±0.1 g/cm³, a boiling point of 272.4±20.0 °C at 760 mmHg, and a flash point of 118.5±21.8 °C. It has 4 hydrogen bond acceptors, 0 hydrogen bond donors, and 1 rotatable bond.

Scientific Research Applications

Synthesis and Chemical Reactions

4-Fluoro-2-nitroanisole is a significant compound in synthetic chemistry, particularly in the synthesis of more complex molecules. For example, it has been used as a starting material for the synthesis of 3-Fluoro-4-nitrophenol through methoxylation and demethylation processes. This synthesis demonstrates the compound's role in producing intermediates for further chemical reactions, highlighting its importance in synthetic organic chemistry (Zhang Zhi-de, 2011). Furthermore, this compound undergoes nucleophilic aromatic photosubstitution, indicating its potential in photoreactions and the study of nucleophilicity in aromatic compounds (G. G. Wubbels et al., 2008).

Environmental Impact and Degradation

Research on this compound also extends to its environmental impact, particularly its role in the formation of azo dyes and the potential for anaerobic coupling reactions leading to the formation of azo dimers. This is crucial in understanding the fate of nitroaromatic compounds in the environment and their potential toxicity (Warren M. Kadoya et al., 2018). Studies have demonstrated that under reducing conditions, this compound can participate in coupling reactions, forming products that might be more toxic than the original compound, which is of concern for environmental safety and remediation efforts (Warren M. Kadoya et al., 2019).

Controlled Release Applications

In the field of drug delivery and controlled release, this compound has been studied for its encapsulation and release from polymeric nanoparticles, such as those made from polylactic acid (PLA). This research is indicative of its potential applications in developing controlled release systems for pharmaceuticals or agrochemicals, providing a basis for the controlled release of active compounds (M. Romero-Cano & B. Vincent, 2002).

Safety and Hazards

4-Fluoro-2-nitroanisole may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is advised.

Synthesis routes and methods

Procedure details

Sodium hydride 4.59 g (7.64 g as 60% mineral oil dispersion) was suspended in DMF (64 ml) under a nitrogen atmosphere. To this was added 4-fluoro-2-nitrophenol in 64 ml DMF over 30 minutes at room temperature. Stirring continued for 15 minutes. Methyl iode was then added over 15 minutes. The mixture was further stirred for 3 hours. The precipitates which formed were filtered off and the filtrate was evaporated to dryness. The residue was dissolved in benzene and the filtrate washed with water, aqueous sodium hydroxide and with brine. This solution was dried over sodium sulfate and evaporated to give 21.1 g of the title compound: m.p. 60° C.